Cas no 2245-53-6 (Hydroquinone-2,2'-diacetic acid)

Hydroquinone-2,2'-diacetic acid Properties

Names and Identifiers

• 2,2'-(1,4-Phenylenebis(oxy))diacetic acid
• Hydroquinone-O,O'-diacetic acid
• benzene-1,4-dioxydiacetic acid
• HYDROQUINONE-2,2'-DIACETIC ACID
• Hydroquinone-O,O′-diacetic acid
• hydroquinone-O,O'-dioxydiacetic acid
• q-linker
• Aceticacid, (p-phenylenedioxy)di- (6CI,7CI,8CI)
• (4-Carboxymethoxyphenoxy)aceticacid
• (p-Phenylenedioxy)diacetic acid
• 1,4-Bis(carboxymethoxy)benzene
• 1,4-Dicarboxymethoxybenzene
• 1,4-Phenylenedioxydiacetic acid
• Benzene-1,4-bis(oxydiacetic acid)
• Hydroquinone-O,O-diacetic acid
• NSC 163333
• 2-(4-(CARBOXYMETHOXY)PHENOXY)ACETIC ACID
• MFCD00016816
• 2-[4-(carboxymethoxy)phenoxy]acetic acid
• Acetic acid, 2,2'-[1,4-phenylenebis(oxy)]bis-
• 2,2'-(1,4-PHENYLENEBIS(OXY))BIS(ACETIC ACID)
• Acetic acid, (p-phenylenedioxy)di-
• AKOS005067654
• Acetic acid, 2,2'-[1,4-phenylenebis(oxy)bis-
• DNXOCFKTVLHUMU-UHFFFAOYSA-N
• Aceticacid, 2,2'-[1,4-phenylenebis(oxy)]bis-, diammonium salt (9CI)
• EINECS 218-834-0
• NSC-163333
• Acetic acid, 2,2'-(1,4-phenylenebis(oxy))bis-
• 2245-53-6
• SCHEMBL339492
• Acetic acid,2'-[1,4-phenylenebis(oxy)]bis-
• F3BW4QT9CX
• UNII-F3BW4QT9CX
• A878531
• FT-0627135
• NSC163333
• (4-Carboxymethoxy-phenoxy)-acetic Acid
• ?HYDROQUINONE-O,O'-DIACETIC ACID
• 6935-92-8
• 2,2'-(1,4-Phenylenebis(oxy))bisacetic acid
• DTXSID2062292
• NS00027191
• DB-251129
• G72627
• 2-[4-(carboxymethyloxy)phenoxy]acetic acid
• +Expand

• MDL： MFCD00016816
• InChIKey： DNXOCFKTVLHUMU-UHFFFAOYSA-N
• Inchi： 1S/C10H10O6/c11-9(12)5-15-7-1-2-8(4-3-7)16-6-10(13)14/h1-4H,5-6H2,(H,11,12)(H,13,14)
• SMILES： C1=C(C=CC(=C1)OCC(=O)O)OCC(=O)O
• BRN： 1984454

Computed Properties

• Exact Mass: 226.04800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 226.048
• Heavy Atom Count: 16
• Complexity: 218
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 93.1A^2

Experimental Properties

• LogP: 0.61340
• PSA: 93.06000
• Refractive Index: 1.4390 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 287.79°C (rough estimate)
• Melting Point: 258-260 ºC
• Flash Point: 181.3°C
• Solubility: Slightly soluble (32 g/l) (25 º C),
• Color/Form: solid
• Solubility: Not determined
• Density: 1.416±0.06 g/cm3 (20 ºC 760 Torr),

Hydroquinone-2,2'-diacetic acid Security Information

• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： R36/37/38
• Signal Word：warning
• TSCA：Yes

Hydroquinone-2,2'-diacetic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters